Cas no 25451-63-2 (1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI))

1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI) structure
25451-63-2 structure
Product Name:1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI)
CAS No:25451-63-2
MF:C16H17NO3
MW:271.311084508896
CID:256728
PubChem ID:97255
Update Time:2025-04-19

1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI)
    • (3-hydroxy-2,2-diphenylpropyl) carbamate
    • 1, 2,2-diphenyl-, monocarbamate
    • 1,3-Propanediol, 2,2-diphenyl-, carbamate
    • 2,2-Diphenyl-1,3-propanediol monocarbamate
    • AC1L3Y4O
    • BRN 3348248
    • carbamic acid-(3-hydroxy-2,2-diphenyl-propyl ester)
    • Carbamidsaeure-(3-hydroxy-2,2-diphenyl-propylester)
    • NSC108721
    • UNII-00ZUQ19K6J
    • DTXSID30180127
    • 25451-63-2
    • 00ZUQ19K6J
    • 2,2-Diphenyl-1,3-propanediol carbamate
    • NSC 108721
    • NSC-108721
    • 4-06-00-06721 (Beilstein Handbook Reference)
    • 1,3-Propanediol, 2,2-diphenyl-, monocarbamate
    • Inchi: 1S/C16H17NO3/c17-15(19)20-12-16(11-18,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,18H,11-12H2,(H2,17,19)
    • InChI Key: BXUSEVHVYZZWLZ-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(CO)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 271.12091
  • Monoisotopic Mass: 271.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 512.5°C at 760 mmHg
  • Flash Point: 263.8°C
  • Refractive Index: 1.593
  • PSA: 72.55
  • LogP: 2.76060
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.